Cas no 105823-28-7 (3,9-Perylenedicarboxylic acid, bis(2-phenylethyl) ester)

• Product Name: 3,9-Perylenedicarboxylic acid, bis(2-phenylethyl) ester
• CAS No: 105823-28-7
• MF: C₃₈H₂₈O₄
• MW: 548.626530647278
• CID: 1165930
• Update Time: 2024-07-26

3,9-Perylenedicarboxylic acid, bis(2-phenylethyl) ester Chemical and Physical Properties

Names and Identifiers

• 3,9-Perylenedicarboxylic acid, bis(2-phenylethyl) ester
• 3,9-Perylenedicarboxylic acid, 3,9-bis(2-phenylethyl) ester

• Inchi： 1S/C38H28O4/c39-37(41-23-21-25-9-3-1-4-10-25)33-19-17-31-28-14-8-16-30-34(38(40)42-24-22-26-11-5-2-6-12-26)20-18-32(36(28)30)27-13-7-15-29(33)35(27)31/h1-20H,21-24H2
• InChI Key： YNWPJLOODXOLBZ-UHFFFAOYSA-N
• SMILES： C1=C2C3=C(C4C5=C(C=CC=C52)C(C(OCCC2=CC=CC=C2)=O)=CC=4)C=CC=C3C(C(OCCC2=CC=CC=C2)=O)=C1

Computed Properties

• Exact Mass: 548.19884

Experimental Properties

• Density: 1.286±0.06 g/cm3(Predicted)
• Boiling Point: 753.5±53.0 °C(Predicted)
• PSA: 52.6